Cas no 128694-72-4 (1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 128694-72-4
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 1227288
• PubChem ID: 14770659
• Update Time: 2025-06-11

1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-(1-methylethyl)-3-(trifluoromethyl)-
• 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• 128694-72-4
• VJQYDJQUFOYLDU-UHFFFAOYSA-N
• DTXSID601161184
• F2198-0100
• 1-(Propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• 1-(Propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylicacid
• EN300-1617085
• AKOS026720675
• 1-(1-Methylethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• G62817
• SCHEMBL950617

• Inchi： 1S/C8H9F3N2O2/c1-4(2)13-5(7(14)15)3-6(12-13)8(9,10)11/h3-4H,1-2H3,(H,14,15)
• InChI Key： VJQYDJQUFOYLDU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N(C(C)C)N=1)(F)F

Computed Properties

• Exact Mass: 222.06161202g/mol
• Monoisotopic Mass: 222.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

1-Isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic Acid (CAS No. 128694-72-4): A Comprehensive Overview

1-Isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 128694-72-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is composed of a pyrazole ring substituted with an isopropyl group at the 1-position and a trifluoromethyl group at the 3-position, along with a carboxylic acid moiety at the 5-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable building block in organic synthesis.

One of the key aspects of 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is its synthesis. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of isopropylhydrazine with methyl 3-trifluoromethylacrylate, followed by cyclization to form the pyrazole ring and subsequent hydrolysis to introduce the carboxylic acid functionality. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods, such as catalytic processes using metal complexes or microwave-assisted synthesis.

The biological activity of 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid has been extensively studied, revealing its potential as a lead compound for drug discovery. Research has shown that this compound exhibits significant anti-inflammatory and antimicrobial properties. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating inflammatory diseases. Additionally, its antimicrobial activity against a range of bacterial strains has been reported, highlighting its potential as an antibacterial agent.

In the context of pharmaceutical research, 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid has been explored as a scaffold for developing new drugs. Its structural flexibility allows for the introduction of various substituents to modulate its biological activity and pharmacokinetic properties. For example, derivatives with enhanced solubility or improved metabolic stability have been synthesized and evaluated for their therapeutic potential. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical and clinical trials.

Recent studies have also focused on understanding the mechanism of action of 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid at a molecular level. Advanced techniques such as X-ray crystallography and computational modeling have provided insights into its interactions with target proteins and enzymes. This knowledge is crucial for optimizing its structure to achieve better efficacy and selectivity.

The safety profile of 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is another important consideration in its development as a therapeutic agent. Preclinical toxicity studies have generally shown favorable results, with no significant adverse effects observed at therapeutic doses. However, ongoing research is necessary to fully evaluate its long-term safety and potential side effects.

In conclusion, 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 128694-72-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its biological activities and favorable safety profile, makes it an attractive candidate for further development into novel therapeutic agents. As research in this area continues to advance, it is likely that new derivatives and formulations will emerge, expanding the potential uses of this versatile compound.